1-(4-Chlorophenyl)-2-(5-chloropyridin-3-yl)ethanone

• Molecular Formula: C13H9Cl2NO
• Molecular Weight: 266.12 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-(5-chloropyridin-3-yl)ethanone
• InChI: InChI=1S/C13H9Cl2NO/c14-11-3-1-10(2-4-11)13(17)6-9-5-12(15)8-16-7-9/h1-5,7-8H,6H2
• InChI Key: RQCPHWBHEMBRGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CC2=CC(=CN=C2)Cl)Cl

Description

1-(4-Chlorophenyl)-2-(5-chloropyridin-3-yl)ethanone is a useful research compound. Its molecular formula is C13H9Cl2NO and its molecular weight is 266.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(4-chlorophenyl)ethanone (17.22 ml, 133 mmol) was added to an ice cold solution of 3-bromo-5-chloropyridine (24.3 g, 126 mmol) and sodium 2-methylpropan-2-olate (30.3 g, 316 mmol) in THF (158 ml) under an argon atmosphere. (9,9-dimethyl-9H-xanthene-4,5-diyl)bis(diphenylphosphine) (0.731 g, 1.263 mmol) and diacetoxypalladium (0.283 g, 1.263 mmol) were then added and the solution was heated to 70° C. for 1.5 hours. The solution was cooled to rt and diluted with ice, 2N HCl (95 mL) followed by EtOAc (300 ml). The layers were partitioned and the aqueous layer was washed with EtOAc (2×100 ml). The organics were washed with brine, dried over Na2SO4, filtered, and concentrated. The residue obtained was enriched on a silica gel column. The fractions containing the product were combined and concentrated. To the residue obtained was added 130 ml of Et2O and the suspension was heated to a reflux in a water bath. The suspension was then cooled in an ice bath. The solids were collected by filtration to provide the title compound.